Cas no 350997-31-8 (Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate)

• Product Name: Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate
• CAS No: 350997-31-8
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• MDL: MFCD01923044
• CID: 4713264
• Update Time: 2025-06-11

Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate
• propan-2-yl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate
• Oprea1_156749
• BBL037574
• STK502448
• R5142
• Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate

• MDL： MFCD01923044
• Inchi： 1S/C15H17NO3S/c1-9(2)19-15(17)13-12(8-20-14(13)16)10-4-6-11(18-3)7-5-10/h4-9H,16H2,1-3H3
• InChI Key： FUGWHHGAGIZMNO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)C(C(=O)OC(C)C)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Topological Polar Surface Area: 89.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate

Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate (CAS No. 350997-31-8): An Overview of Its Structure, Properties, and Applications

Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate (CAS No. 350997-31-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and potential applications of Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate.

The chemical structure of Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate is defined by its thiophene core, which is substituted with an amino group at the 2-position and a methoxyphenyl group at the 4-position. The ester functionality at the 3-position is linked to an isopropyl group. This combination of functional groups imparts unique chemical and biological properties to the molecule. The thiophene ring, known for its aromaticity and electron-donating characteristics, plays a crucial role in the compound's stability and reactivity.

In terms of physical properties, Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate is typically a solid at room temperature with a well-defined melting point. Its solubility in various solvents can be influenced by the presence of the amino and ester groups, which can form hydrogen bonds and interact with polar solvents. The compound's molecular weight is approximately 315.4 g/mol, which is relatively low compared to many other pharmaceutical compounds, making it easier to handle and process in laboratory settings.

The biological activities of Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate have been extensively studied in recent years. One of the most notable findings is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate has also demonstrated potential as an anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this activity is thought to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

In addition to its therapeutic applications, Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate has been explored for its use in drug delivery systems. The presence of the amino group allows for the formation of conjugates with other molecules, such as targeting ligands or imaging agents. This property can enhance the specificity and efficacy of drug delivery, making it a valuable tool in personalized medicine.

The synthesis of Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate has been optimized through various synthetic routes. One common approach involves the reaction of 2-aminothiophene with an appropriate carboxylic acid derivative under suitable conditions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The safety profile of Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate has been evaluated through various toxicity studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Isopropyl 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxylate (CAS No. 350997-31-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, including anti-inflammatory and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, making it an exciting area of study for scientists and researchers alike.